Cas no 1822507-51-6 (Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate)

• Product Name: Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate
• CAS No: 1822507-51-6
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 6176222
• PubChem ID: 130119542
• Update Time: 2025-06-29

Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1822507-51-6
• methyl 2-amino-2-(6-chloropyridin-2-yl)acetate
• EN300-1986199
• Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate

• Inchi： 1S/C8H9ClN2O2/c1-13-8(12)7(10)5-3-2-4-6(9)11-5/h2-4,7H,10H2,1H3
• InChI Key： RKWYPORYHRZDJE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(=O)OC)N)=N1

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate

Recent Advances in the Study of Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate (CAS: 1822507-51-6)

The compound Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate (CAS: 1822507-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and metabolic disorders.

One of the key areas of research involving Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate is its role in the synthesis of pyridine-based derivatives. Pyridine scaffolds are widely recognized for their pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives synthesized from this compound exhibited potent inhibitory effects against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's versatility as a building block for designing next-generation antibiotics.

In addition to its antimicrobial potential, Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate has been investigated for its utility in metabolic disorder research. A recent preprint on bioRxiv reported its use in the synthesis of small-molecule modulators of glucokinase, an enzyme implicated in type 2 diabetes. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's derivatives, resulting in molecules with enhanced binding affinity and selectivity. These findings underscore the compound's promise as a scaffold for developing antidiabetic agents.

Another notable application of Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate is in the field of agrochemicals. A 2024 study in Pest Management Science explored its derivatives as potential insecticides. The research team synthesized a series of analogs and evaluated their efficacy against common agricultural pests. The results indicated that certain derivatives exhibited high insecticidal activity with low toxicity to non-target organisms, suggesting their potential as environmentally friendly pest control agents.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate derivatives. Recent efforts have focused on improving synthetic routes to enhance yield and purity. For instance, a 2023 patent application disclosed a novel catalytic method for the efficient production of this compound, reducing the reliance on hazardous reagents and minimizing waste generation. Such advancements are critical for facilitating its broader adoption in industrial and pharmaceutical applications.

In conclusion, Methyl 2-amino-2-(6-chloropyridin-2-yl)acetate (CAS: 1822507-51-6) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span antimicrobial drug discovery, metabolic disorder therapeutics, and agrochemical development. Ongoing research aims to further elucidate its mechanistic pathways and optimize its derivatives for clinical and commercial use. As the field progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and agriculture.